Cas no 1241-28-7 (1,4-Benzenediamine,N1,N4-dioctyl-)

1,4-Benzenediamine,N1,N4-dioctyl- structure
1241-28-7 structure
Product Name:1,4-Benzenediamine,N1,N4-dioctyl-
CAS No:1241-28-7
MF:C22H40N2
MW:332.56640625
CID:161678
PubChem ID:517609
Update Time:2025-04-19

1,4-Benzenediamine,N1,N4-dioctyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,N1,N4-dioctyl-
    • N,N'-Dioctyl-p-phenylenediamine
    • 1,4-benzenediamine, N~1~,N~4~-dioctyl-
    • N,N'-Bis(2-octyl)-p-phenylenediamine
    • N,N'-Di(2-octyl)-para-phenylenediamine
    • N,N'-Di(2-octyl)-p-phenylenediamine
    • N,N'-Dioctylbenzene-1,4-diamine
    • SCHEMBL187892
    • N,N/'-Dioctyl-p-phenylenediamine
    • 1241-28-7
    • NS00130330
    • 1-N,4-N-dioctylbenzene-1,4-diamine
    • dioctyl-p-phenylenediamine
    • Inchi: 1S/C22H40N2/c1-3-5-7-9-11-13-19-23-21-15-17-22(18-16-21)24-20-14-12-10-8-6-4-2/h15-18,23-24H,3-14,19-20H2,1-2H3
    • InChI Key: DFNXHHNFURNWAF-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)NCCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 332.3194
  • Monoisotopic Mass: 332.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 0.925
  • Boiling Point: 464.664°C at 760 mmHg
  • Flash Point: 265.045°C
  • Refractive Index: 1.526
  • PSA: 24.06
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